Cas no 15804-32-7 (GOLD (III) ACETATE)

• Product Name: GOLD (III) ACETATE
• CAS No: 15804-32-7
• MF: C₆H₉AuO₆
• MW: 374.098615407944
• MDL: MFCD00210614
• CID: 87610
• PubChem ID: 15952561
• Update Time: 2025-05-20

GOLD (III) ACETATE Chemical and Physical Properties

Names and Identifiers

• GOLD (III) ACETATE
• GOLD ACETATE
• Acetic acid, gold(3+)salt (3:1)
• Aceticacid, gold(3+) salt (8CI,9CI)
• ACMC-1C3I2
• AG-E-07162
• AGN-PC-00QDJ3
• CTK4C9556
• Gold triacetate
• gold(3+)
• Gold(3+) acetate
• triacetate
• Gold(III)acetate
• gold(iii) acetate
• DTXSID70580364
• 15804-32-7
• Gold(3+) triacetate
• AKOS025294620
• Acetic acid, gold(3+) salt (3:1)
• gold(3+);triacetate
• gold(3+) tris(acetate ion)
• G78079

• MDL： MFCD00210614
• Inchi： 1S/3C2H4O2.Au/c3*1-2(3)4;/h3*1H3,(H,3,4);/q;;;+3/p-3
• InChI Key： OTCKNHQTLOBDDD-UHFFFAOYSA-K
• SMILES： [Au+3].[O-]C(C)=O.[O-]C(C)=O.[O-]C(C)=O

Computed Properties

• Exact Mass: 374.006483g/mol
• Monoisotopic Mass: 374.006483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 78.90000
• LogP: 0.03890
• Solubility: Not determined
• Vapor Pressure: No data available

GOLD (III) ACETATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on GOLD (III) ACETATE

Properties and Applications of GOLD (III) ACETATE (CAS No. 15804-32-7)

GOLD (III) ACETATE, with the chemical formula Au(OAc)₃ (where OAc represents the acetate ion), is a compound of significant interest in the field of chemistry and materials science. This coordination complex of gold has garnered attention due to its unique electronic properties, catalytic behavior, and potential applications in various industrial and pharmaceutical contexts. The compound is characterized by its bright yellow color and its solubility in polar organic solvents, making it a versatile reagent in synthetic chemistry.

The synthesis of GOLD (III) ACETATE typically involves the reaction of gold metal with acetic acid under controlled conditions, often in the presence of oxidizing agents to ensure the formation of the Au(III) oxidation state. The process is carefully monitored to avoid the formation of byproducts such as gold(II) acetate, which can occur if the reaction conditions are not optimized. Recent advancements in synthetic methodologies have improved the yield and purity of GOLD (III) ACETATE, making it more accessible for research and industrial applications.

In terms of chemical structure, GOLD (III) ACETATE features a trigonal bipyramidal geometry around the central gold atom, coordinated to three acetate ligands. This arrangement contributes to its stability and reactivity, enabling it to participate in various coordination chemistry transformations. The compound's ability to act as a Lewis acid has been exploited in catalytic systems where it facilitates the formation of carbon-carbon bonds, making it a valuable tool in organic synthesis.

One of the most notable applications of GOLD (III) ACETATE is in the field of nanotechnology. Gold nanoparticles are widely used in medical imaging, sensing devices, and electronic components due to their excellent optical properties and biocompatibility. The synthesis of these nanoparticles often involves GOLD (III) ACETATE as a precursor material. Researchers have recently developed novel methods to control the size and shape of gold nanoparticles using GOLD (III) ACETATE, leading to advancements in areas such as targeted drug delivery systems.

The pharmaceutical industry has also shown interest in GOLD (III) ACETATE due to its potential biological activities. While gold compounds have been used for centuries in medicine, particularly in treating rheumatoid arthritis, newer applications are being explored. For instance, studies have indicated that GOLD (III) ACETATE can exhibit anti-inflammatory and antioxidant properties. These findings have prompted research into developing novel therapeutic agents based on gold complexes for treating various inflammatory diseases.

In addition to its medical applications, GOLD (III) ACETATE plays a crucial role in catalysis. It has been employed as a catalyst in various organic transformations, including oxidation reactions and coupling reactions. The high selectivity and efficiency of GOLD (III) ACETATE as a catalyst make it an attractive choice for industrial processes where precision and minimal byproduct formation are essential.

The environmental impact of using GOLD (III) ACETATE has also been studied extensively. While gold is generally considered environmentally benign, the handling and disposal of gold-containing compounds require careful consideration to prevent environmental contamination. Recent research has focused on developing green chemistry approaches for synthesizing GOLD (III) ACETATE, minimizing waste generation and reducing energy consumption during production.

Future directions in the study of GOLD (III) ACETATE include exploring its potential applications in renewable energy technologies. Gold's excellent conductivity makes it a promising material for use in fuel cells and solar cells. Researchers are investigating how GOLD (III) ACETATE can be integrated into these systems to improve their efficiency and durability.

Another emerging area is the use of GOLD (III) ACETATE in smart materials. These materials can change their properties in response to external stimuli such as temperature or light, making them useful for creating adaptive surfaces and sensors. The unique optical properties of gold nanoparticles synthesized from GOLD (III) ACETATE have been harnessed to develop these smart materials.

In conclusion, GOLD (III) ACETATE is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers working on nanotechnology, pharmaceuticals, catalysis, environmental science, renewable energy, and smart materials. As new research continues to uncover additional uses for this compound, its importance is likely to grow even further.